Cas no 80102-43-8 (3-phenylpyrazino[2,3-b]quinoxaline)
80102-43-8 structure
Product Name:3-phenylpyrazino[2,3-b]quinoxaline
CAS No:80102-43-8
MF:C16H10N4
MW:258.27740240097
CID:881786
PubChem ID:279245
Update Time:2025-04-19
3-phenylpyrazino[2,3-b]quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 3-phenylpyrazino[2,3-b]quinoxaline
- 2-phenylpyrazino[2,3-b]quinoxaline
- 2-phenylpyrazino< 2,3-b> quinoxaline
- AC1L5PSY
- AC1Q4WJG
- AG-J-70123
- AR-1E5026
- CTK5E7454
- NSC129585
- 80102-43-8
- CHEMBL1966744
- DTXSID80299354
- NSC-129585
-
- Inchi: 1S/C16H10N4/c1-2-6-11(7-3-1)14-10-17-15-16(20-14)19-13-9-5-4-8-12(13)18-15/h1-10H
- InChI Key: ILVJSCIBHRYTMB-UHFFFAOYSA-N
- SMILES: N1C2C(=NC=C(C3C=CC=CC=3)N=2)N=C2C=CC=CC=12
Computed Properties
- Exact Mass: 258.0907
- Monoisotopic Mass: 258.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 51.56
- LogP: 3.24000
3-phenylpyrazino[2,3-b]quinoxaline Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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